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CAS No.: 3686-55-3
Cat. No.: B1584446
Get Quote
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CAS Number: 3686-55-3 Molecular Formula: C10H1203 Molecular Weight: 180.20 g/mol

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development, providing detailed insights into the synthesis,
characterization, potential applications, and safety considerations of Methyl 2-
ethoxybenzoate.

Introduction: A Versatile Benzoate Ester

Methyl 2-ethoxybenzoate is an aromatic ester, a derivative of benzoic acid, that holds
potential as a versatile building block in organic synthesis.[1] Its structure, featuring a benzene
ring substituted with an ethoxy group and a methyl ester group in the ortho position, provides a
unique combination of steric and electronic properties that can be exploited in the design of
more complex molecules. Benzoate esters, as a class, are significant intermediates in the
synthesis of a wide range of pharmaceuticals, agrochemicals, and fragrances.[2] The strategic
placement of substituents on the aromatic ring can significantly influence a molecule's affinity
for biological targets, making compounds like Methyl 2-ethoxybenzoate valuable in medicinal
chemistry.[3]
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Physicochemical Properties

A summary of the key physicochemical properties of Methyl 2-ethoxybenzoate is presented in

the table below.

Property Value Source(s)
CAS Number 3686-55-3 [4]
Molecular Formula C10H1203 [41[5]
Molecular Weight 180.20 g/mol [5]
Appearance Liquid [5]
SMILES CCOC1=CC=CC=Ci1C(=0)0C [4]

InChl=1S/C10H1203/c1-3-13-

InChl 9-7-5-4-6-8(9)10(11)12-2/h4- [5]
7H,3H2,1-2H3
Storage Store at 10°C - 25°C [4]

Synthesis and Manufacturing

The synthesis of Methyl 2-ethoxybenzoate can be logically approached in a two-step process:

the formation of the ether linkage to create 2-ethoxybenzoic acid, followed by the esterification

of the carboxylic acid.

Step 1: Synthesis of 2-Ethoxybenzoic Acid via

Williamson Ether Synthesis

The most common and direct method for preparing the precursor, 2-ethoxybenzoic acid, is the

Williamson ether synthesis.[6][7] This Sn2 reaction involves the nucleophilic attack of a

phenoxide ion on an ethyl halide.

Reaction:

Caption: Williamson Ether Synthesis for 2-Ethoxybenzoic Acid.
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Detailed Protocol:
A robust, large-scale procedure for this synthesis has been described.[8]

o Deprotonation: Methyl salicylate is treated with a strong base, such as potassium hydroxide
(KOH), in a suitable solvent like ethanol. This deprotonates the phenolic hydroxyl group to
form the more nucleophilic potassium salicylate.[8]

« Ethylation: An ethylating agent, such as diethyl sulfate or ethyl iodide, is then added to the
reaction mixture. The salicylate anion attacks the ethyl group in an Sn2 reaction, displacing
the sulfate or halide leaving group to form Methyl 2-ethoxybenzoate.[6][3]

o Hydrolysis: The resulting ester is then hydrolyzed, typically using a base like sodium
hydroxide followed by an acidic workup, to yield the final product, 2-ethoxybenzoic acid.[8]

This method is highly effective, with reported yields of up to 98%.[8] The choice of a primary
ethylating agent is crucial to favor the Sn2 mechanism and avoid elimination side reactions.[6]

[9]

Step 2: Esterification of 2-Ethoxybenzoic Acid

The conversion of 2-ethoxybenzoic acid to its methyl ester is most commonly achieved through
Fischer esterification.[10]

Reaction:
Caption: Fischer Esterification of 2-Ethoxybenzoic Acid.
Detailed Protocol:

e Reaction Setup: 2-Ethoxybenzoic acid is dissolved in an excess of methanol, which serves
as both the reactant and the solvent.[10]

o Catalysis: A catalytic amount of a strong acid, such as sulfuric acid (H2SOa4) or tosic acid
(TsOH), is added to the mixture. The acid protonates the carbonyl oxygen of the carboxylic
acid, making the carbonyl carbon more electrophilic.[10][11]
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» Nucleophilic Attack and Ester Formation: The lone pair on the oxygen of methanol attacks
the activated carbonyl carbon. A series of proton transfers and the elimination of a water
molecule lead to the formation of Methyl 2-ethoxybenzoate.[10]

o Workup: The reaction is typically heated to reflux to drive the equilibrium towards the
product. After completion, the reaction is worked up by neutralizing the acid catalyst and
removing the excess methanol and water. Purification is usually achieved by distillation or
column chromatography.

Spectroscopic Characterization

For unambiguous identification and quality control, a combination of spectroscopic techniques
IS essential.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While a publicly available, fully assigned spectrum for Methyl 2-ethoxybenzoate is not readily
found, its *H and 3C NMR spectra can be reliably predicted based on the analysis of its
structural analogue, Methyl 2-methoxybenzoate, and general principles of NMR spectroscopy.
[12][13]

Predicted *H NMR (CDCls, 400 MHz):
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
Aromatic H (ortho to -
~7.8-7.7 dd 1H
COOCHs)
Aromatic H (para to -
~7.5-74 m 1H
OCH2CHs)
Aromatic H (meta to -
~7.0-6.9 m 2H OCH2CHs & ortho to -
OCH2CHs)
~4.1 q 2H -OCH2CHs
~3.9 S 3H -COOCH:s
~1.4 t 3H -OCH2CHs3
Predicted 3C NMR (CDClIs, 100 MHz):
Chemical Shift (6, ppm) Assighment
~167 C=0 (ester)
~158 Aromatic C-OCH2CHs
~133 Aromatic CH
~131 Aromatic CH
~121 Aromatic C-COOCHS3
~120 Aromatic CH
~113 Aromatic CH
~64 -OCH2CHs
~52 -COOCH:s
~15 -OCH2CHs
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Mass Spectrometry (MS)

Electron lonization (EIl) mass spectrometry of Methyl 2-ethoxybenzoate would be expected to
show a molecular ion peak ([M]*) at m/z = 180. The fragmentation pattern provides structural
confirmation. A key fragmentation pathway involves the loss of the methoxy group (-OCHs) to
give a prominent peak at m/z 149, followed by the loss of carbon monoxide (CO) to yield a
peak at m/z 121.[14] Another significant fragmentation is the loss of an ethyl radical (-CH2CHs),
leading to a peak at m/z 151.[14][15]

Expected Fragmentation Pattern:

m/z 180
[(M]*
- «OCHs - oC2Hs
m/z 149 m/z 151
[M - OCHs]* [M - C2Hs]*
CcO
m/z 121

Click to download full resolution via product page

Caption: Predicted EI-MS Fragmentation of Methyl 2-ethoxybenzoate.

Infrared (IR) Spectroscopy

The IR spectrum of Methyl 2-ethoxybenzoate will show characteristic absorption bands for its
functional groups. Based on the spectrum of the similar Methyl 2-hydroxybenzoate, the
following prominent peaks are expected:[16]

e ~3000-2850 cm~1: C-H stretching vibrations of the aromatic ring and the alkyl groups.

e ~1730 cm~1: A strong C=0 stretching vibration, characteristic of the ester functional group.
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e ~1600 and ~1480 cm~*: C=C stretching vibrations within the aromatic ring.

e ~1250 cm~1: C-O stretching vibration of the ester group.

e ~1100 cm~1; C-O stretching vibration of the ether group.

Applications in Drug Development and Medicinal
Chemistry

Methyl 2-ethoxybenzoate is a valuable intermediate in organic synthesis, particularly for the

construction of more complex molecules with potential therapeutic applications.[17] Benzoate

derivatives are foundational scaffolds in medicinal chemistry due to their ability to be readily

functionalized.[1]

Scaffold for Lead Optimization: The ortho-ethoxybenzoate moiety can be incorporated into
larger molecules to probe structure-activity relationships (SAR). The ethoxy group can
influence the molecule's conformation, solubility, and metabolic stability, and can participate
in hydrogen bonding or hydrophobic interactions with biological targets.

Intermediate for API Synthesis: 2-Ethoxybenzoic acid, the precursor to the title compound, is
a known intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and
other therapeutic agents. For instance, it is used in the synthesis of compounds related to
the sildenafil series.[17] This highlights the potential of Methyl 2-ethoxybenzoate as a
starting material in similar synthetic campaigns.

Enzyme Inhibitors: Substituted benzoic acid derivatives have been identified as potent
inhibitors of various enzymes. For example, certain para-substituted benzoic acids have
shown inhibitory activity against protein phosphatase Slingshot, a potential target in cancer
therapy.[18] The ortho-ethoxy substitution of Methyl 2-ethoxybenzoate could be explored
for its potential to confer selectivity or potency in similar enzyme systems.

Antimicrobial and Anti-inflammatory Potential: While direct biological data for Methyl 2-
ethoxybenzoate is limited, related compounds have shown interesting activities. Ethyl 4-
ethoxybenzoate is reported to have antimicrobial properties.[19][20] Furthermore, a
commercial source notes that related compounds have been associated with anti-
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inflammatory properties, a common feature of salicylic acid derivatives from which this
compound is synthetically derived.[4]

Safety and Handling

A specific Safety Data Sheet (SDS) for Methyl 2-ethoxybenzoate should always be consulted
prior to handling. However, based on data for structurally similar compounds like methyl
benzoate, the following precautions are advised.

e Hazards: Likely to be harmful if swallowed. May cause skin and serious eye irritation.
Combustible liquid.[21]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.

e Handling: Use in a well-ventilated area. Keep away from heat, sparks, open flames, and hot
surfaces. Avoid breathing vapors. Wash skin thoroughly after handling.[21]

o First Aid:
o If Swallowed: Call a POISON CENTER or doctor. Do NOT induce vomiting.[21]
o In Case of Skin Contact: Take off contaminated clothing and rinse skin with water.

o In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.

o Storage: Store in a well-ventilated place. Keep container tightly closed and store locked up.
[21]

Conclusion

Methyl 2-ethoxybenzoate (CAS 3686-55-3) is a synthetically accessible aromatic ester with
significant potential as an intermediate and building block in pharmaceutical research and
development. Its preparation via well-established methods like the Williamson ether synthesis
and Fischer esterification is efficient and scalable. The structural features of this compound,
combined with the known therapeutic relevance of the broader class of benzoate esters, make
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it a molecule of interest for medicinal chemists. Further investigation into its biological activities
and its utility in the synthesis of novel therapeutic agents is warranted.
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